Cas no 2137427-82-6 ((8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione)

• Product Name: (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione
• CAS No: 2137427-82-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5608976
• PubChem ID: 165486724
• Update Time: 2025-10-21

(8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione Chemical and Physical Properties

Names and Identifiers

• 2137427-82-6
• (8aR)-2-(butan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione
• EN300-841600
• (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione

• Inchi： 1S/C11H16N2O3/c1-3-7(2)12-6-10(15)13-5-8(14)4-9(13)11(12)16/h7,9H,3-6H2,1-2H3/t7?,9-/m1/s1
• InChI Key： KVMIDPJKWJMDEW-NHSZFOGYSA-N
• SMILES： O=C1[C@H]2CC(CN2C(CN1C(C)CC)=O)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.7Ų

Additional information on (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione

Research Briefing on (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione (CAS: 2137427-82-6)

The compound (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione (CAS: 2137427-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a potent modulator of enzymatic activity, particularly in pathways involving proteasome inhibition and protein degradation. Researchers have employed advanced synthetic chemistry techniques to optimize its yield and purity, with a focus on enhancing its bioavailability and stability in biological systems. The compound's stereochemistry, particularly the (8aR) configuration, has been identified as critical for its biological activity.

In vitro and in vivo studies have demonstrated promising results in models of cancer and neurodegenerative diseases. For instance, the compound exhibited significant cytotoxicity against multiple cancer cell lines, with IC50 values in the low micromolar range. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which underscore its favorable drug-like properties.

Despite these advancements, challenges remain in scaling up synthesis and minimizing off-target effects. Current research is exploring derivatization strategies to improve selectivity and reduce toxicity. Collaborative efforts between academic and industrial researchers are underway to accelerate its transition into clinical trials.

In conclusion, (8aR)-2-(butan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4,7-trione represents a promising candidate for further development in targeted therapies. Its multifaceted mechanisms and robust preclinical data position it as a valuable asset in the quest for novel treatments for complex diseases.